![molecular formula C4H7BF6KN B6226937 potassium trifluoro({[methyl(2,2,2-trifluoroethyl)amino]methyl})boranuide CAS No. 2603583-37-3](/img/no-structure.png)
potassium trifluoro({[methyl(2,2,2-trifluoroethyl)amino]methyl})boranuide
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| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium trifluoro({[methyl(2,2,2-trifluoroethyl)amino]methyl})boranuide involves the reaction of potassium borohydride with trifluoroacetic acid to form potassium trifluoroacetate. This is then reacted with methyl(2,2,2-trifluoroethyl)amine to form the intermediate methyl(2,2,2-trifluoroethyl)ammonium trifluoroacetate. Finally, this intermediate is reacted with boron trifluoride etherate to form the desired product, potassium trifluoro({[methyl(2,2,2-trifluoroethyl)amino]methyl})boranuide.", "Starting Materials": [ "Potassium borohydride", "Trifluoroacetic acid", "Methyl(2,2,2-trifluoroethyl)amine", "Boron trifluoride etherate" ], "Reaction": [ "Step 1: React potassium borohydride with trifluoroacetic acid to form potassium trifluoroacetate.", "Step 2: React potassium trifluoroacetate with methyl(2,2,2-trifluoroethyl)amine to form the intermediate methyl(2,2,2-trifluoroethyl)ammonium trifluoroacetate.", "Step 3: React the intermediate methyl(2,2,2-trifluoroethyl)ammonium trifluoroacetate with boron trifluoride etherate to form the desired product, potassium trifluoro({[methyl(2,2,2-trifluoroethyl)amino]methyl})boranuide." ] } | |
CAS RN |
2603583-37-3 |
Product Name |
potassium trifluoro({[methyl(2,2,2-trifluoroethyl)amino]methyl})boranuide |
Molecular Formula |
C4H7BF6KN |
Molecular Weight |
233 |
Purity |
95 |
Origin of Product |
United States |
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